Cas no 208465-67-2 (4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester)

4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester structure
208465-67-2 structure
Product Name:4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester
CAS No:208465-67-2
MF:C6H6INO3
MW:267.021214008331
CID:242032
PubChem ID:15409062
Update Time:2025-04-19

4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylicacid, 2-(iodomethyl)-, methyl ester
    • Methyl 2-(iodomethyl)-1,3-oxazole-4-carboxylate
    • METHYL 2-IODOMETHYL-4-OXAZOLECARBOXYLATE
    • 2-iodomethyloxazole-4-carboxylic acid methyl ester
    • AG-E-53086
    • AGN-PC-00P5K3
    • CTK4E5287
    • methyl 2-(iodomethyl)oxazole-4-carboxylate
    • METHYL2-IODOMETHYL-4-OXAZOLECARBOXYLATE
    • 208465-67-2
    • DTXSID30572508
    • Inchi: 1S/C6H6INO3/c1-10-6(9)4-3-11-5(2-7)8-4/h3H,2H2,1H3
    • InChI Key: HERNZIHLCAVCNO-UHFFFAOYSA-N
    • SMILES: ICC1=NC(C(=O)OC)=CO1

Computed Properties

  • Exact Mass: 266.93878
  • Monoisotopic Mass: 266.93924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33
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